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Compound of Interest

5,5"-Bis(trimethylstannyl)-2,2"-
Compound Name:
bithiophene

Cat. No.: B178220

An In-depth Technical Safety Guide for 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene

This technical guide provides comprehensive safety information for 5,5'-
Bis(trimethylstannyl)-2,2'-bithiophene, intended for researchers, scientists, and
professionals in drug development and materials science. The following sections detail the
compound's hazards, safe handling procedures, and the experimental basis for these
recommendations.

Compound Identification and Physical Properties

5,5'-Bis(trimethylstannyl)-2,2'-bithiophene is an organotin compound commonly used in the
synthesis of conjugated polymers for organic electronics.[1] Its physical and chemical
properties are summarized below.
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Property Value Reference
CAS Number 143367-56-0

Molecular Formula C14H22S2Sn2

Molecular Weight 491.87 g/mol

Appearance White solid/flakes [2]

Melting Point 96-100 °C [2]

Purity 97% (2]

Hazard Identification and Classification

This compound is classified as highly toxic and hazardous to the environment. The GHS

classification is summarized in the table below.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 2 H300: Fatal if swallowed
Acute Toxicity, Dermal 2 H310: Fatal in contact with skin
Acute Toxicity, Inhalation 2 H330: Fatal if inhaled
Hazardous to the Aquatic . o

_ 1 H400: Very toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic . o

) H410: Very toxic to aquatic life
Environment, Long-term 1

Hazard

with long lasting effects

Signal Word: Danger
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Hazard identification for 5,5'-Bis(trimethylstannyl)-2,2'-bithiophene.

Safe Handling and Personal Protective Equipment

(PPE)

Due to the high toxicity of this compound, strict adherence to safety protocols is mandatory.

Precautionary Statement Code

Description

Do not breathe

P260 )
dust/fume/gas/mist/vapors/spray.

P262 Do not get in eyes, on skin, or on clothing.

P273 Avoid release to the environment.

280 Wear protective gloves/protective clothing/eye
protection/face protection.

P284 Wear respiratory protection.

Engineering Controls: Work should be conducted in a well-ventilated laboratory, preferably

within a certified chemical fume hood.

Personal Protective Equipment:

o Eye/Face Protection: Chemical safety goggles and a face shield are required.
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» Skin Protection: A lab coat, and chemical-resistant gloves (e.g., nitrile) are mandatory.
Ensure full body coverage.

o Respiratory Protection: A NIOSH-approved respirator with appropriate cartridges for organic
vapors and particulates is necessary, especially when handling the solid form.

<£>

Work in a Fume Hood

>

Click to download full resolution via product page

Workflow for ensuring safe handling through appropriate PPE.
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First Aid Measures

Immediate medical attention is critical in case of exposure.

Exposure Route First Aid Measures

Immediately call a POISON CENTER or
If Swallowed doctor/physician. Rinse mouth. Do not induce

vomiting.

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water.

If on Skin )
Immediately call a POISON CENTER or
doctor/physician.
Move person into fresh air. If not breathing, give

If Inhaled artificial respiration. Immediately call a POISON
CENTER or doctor/physician.

) Flush eyes with water as a precaution for at
If in Eyes

least 15 minutes.

Remove Contaminated Clothing Move to Fresh Air
‘Wash with Soap and Wate Give Arificial Respiration if Needed Flush with Water for 15 mins

Call POISON CENTER Immediately

3
Rinse Mouth Call POISON CENTER Immediately Call POISON CENTER Immediately

Click to download full resolution via product page
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First aid procedures for different exposure routes.

Experimental Protocols for Hazard Determination

The hazard classifications are based on standardized testing methodologies, such as those
provided by the Organisation for Economic Co-operation and Development (OECD). The
following are representative protocols for determining the acute toxicity of a chemical like 5,5'-
Bis(trimethylstannyl)-2,2'-bithiophene.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method determines the lethal dose 50 (LD50), which is the dose expected to cause death
in 50% of the test animals.[3]

 Principle: A stepwise procedure is used with a small number of animals per step. The
outcome of each step determines the dose for the next step.

o Test Animals: Typically, rats of a single sex (usually females) are used.[4]

e Procedure:

[¢]

Animals are fasted prior to dosing.

[¢]

The substance is administered orally via gavage at one of a series of fixed dose levels
(e.g., 5, 50, 300, 2000 mg/kg body weight).

[¢]

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.[5]

[e]

The dose for the next group of animals is adjusted up or down depending on the outcome
of the previous step.

o Endpoint: The test allows for the classification of the substance into a GHS category based
on the observed mortality at specific dose levels.

Acute Dermal Toxicity - OECD Test Guideline 402
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This test assesses the potential for a substance to cause adverse effects upon short-term
dermal exposure.[6][7]

e Principle: The test substance is applied to the skin of the test animals in a single dose.
o Test Animals: Rats, rabbits, or guinea pigs are commonly used.[8]

e Procedure:

[¢]

The fur is clipped from the dorsal area of the trunk of the test animals.

[e]

The test substance is applied uniformly over an area of at least 10% of the body surface.

o

The treated area is covered with a porous gauze dressing for 24 hours.

[¢]

Animals are observed for mortality and signs of toxicity for at least 14 days.[9]

o Endpoint: The LD50 is determined, and the substance is classified according to its dermal
toxicity.

Acute Inhalation Toxicity - OECD Test Guideline 403

This guideline is used to assess the health hazards of a substance when inhaled.[10]

e Principle: Animals are exposed to the test substance in the form of a gas, vapor, or aerosol in
a controlled atmosphere for a defined period.[11]

o Test Animals: Rats are the preferred species.

e Procedure:

o

Animals are placed in an inhalation chamber with a dynamic airflow.

[¢]

The test substance is introduced into the chamber at a specific concentration for a
standard exposure duration (typically 4 hours).

[¢]

Multiple concentration groups are tested to determine a dose-response relationship.

Animals are observed for at least 14 days for signs of toxicity and mortality.[12]

[¢]
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e Endpoint: The median lethal concentration (LC50) is calculated, which is the concentration
expected to cause death in 50% of the test animals. This value is used for GHS
classification.[13]

Aquatic Toxicity - OECD Test Guideline 202 (Daphnia sp.
Acute Immobilisation Test)

This test determines the acute toxicity of a substance to aquatic invertebrates.
¢ Principle:Daphnia magna are exposed to the test substance in water for 48 hours.
o Test Organisms: Young daphnids, aged less than 24 hours at the start of the test.
e Procedure:

o A series of test solutions of different concentrations are prepared.

o Daphnids are introduced into the test solutions.

o After 48 hours, the number of daphnids that are immobile is recorded.

e Endpoint: The EC50 is determined, which is the concentration that results in the
immobilization of 50% of the daphnids. This is used to classify the substance for its acute
hazard to the aquatic environment.

Synthesis and Reactivity

5,5'-Bis(trimethylstannyl)-2,2'-bithiophene is typically synthesized from 2,2'-bithiophene.[14]
It is a key monomer in Stille coupling polymerization reactions to create conjugated polymers
for applications in organic electronics.[1][15]

Representative Synthesis Protocol

o Materials: 2,2'-Bithiophene, anhydrous tetrahydrofuran (THF), n-butyllithium (n-BuLi), and
trimethyltin chloride.

e Procedure:
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[e]

Dissolve 2,2'-bithiophene in anhydrous THF under an inert atmosphere (e.g., argon).

Cool the solution to -78 °C.

o

[¢]

Slowly add n-butyllithium (2.2 equivalents) to lithiate the 5 and 5' positions.

o

Add trimethyltin chloride to the solution to yield 5,5'-Bis(trimethylstannyl)-2,2'-
bithiophene.

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not
a substitute for a comprehensive Safety Data Sheet (SDS) and a thorough risk assessment
before handling this chemical. Always consult the latest SDS from the supplier and follow all
institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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